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Quantitative Data Summary for PF-06726304

Assay Type Target/Model Result (ICso or Ki) Source
Biochemical Potency (Ki) EZH2 (Wild-Type) 0.7 nM [1]112]
Biochemical Potency (Ki) EZH2 (Y641N Mutant) 3.0 nM [1]112]
Cellular Potency (ICso) H3K27me3 in Karpas-422 cells 15 nM [1]1[3]
Cellular Potency (ICso) Proliferation of Karpas-422 cells 25 nM [3112]

Experimental Protocols

Here are the detailed methodologies for key experiments conducted on PF-06726304, which you can use as

a reference for your own work.

Cellular H3K27me3 Reduction Assay

e Cell Line: Karpas-422 (a human non-Hodgkin's lymphoma cell line) [1].
e Procedure:
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o Plate cells in 96-well plates at a density of 2,500 cells/well.
o Incubate with serially diluted compounds for 72 hours.
o Lyse cells and transfer lysates to an ELISA plate.
o Incubate with a biotinylated trimethylhistone H3K27 detection antibody.
o Add a horseradish peroxidase-linked antibody for detection.
o Use TMB substrate to develop a signal, which is then stopped and quantified [1].
e Measurement: The ICso value represents the compound concentration that reduces H3K27me3
levels by half.

In Vitro Anti-proliferation Assay

e Cell Line: Karpas-422 cells [1].
e Procedure:
o Plate cells in 96-well plates.
o Treat cells with an 11-point serial dilution of PF-06726304, with the highest final concentration
typically being 50 uM.
o Incubate the plates for 72 hours.
o Cell viability or proliferation is measured at the endpoint, though the specific method (e.g., MTS,
ATP quantification) is not detailed in the available excerpts [1] [2].

Insights on Potency Correlation

A key challenge in developing EZH2 inhibitors is the difference between biochemical and cellular potency.

Research into related compounds provides a strategic insight into this issue.

e The Potency Drop: A consistent finding is that biochemical potency does not always directly
translate to equal potency in a cellular environment [4]. For example, the parent compound of PF-
06726304 (referred to as compound 2) showed a Ki of 1.0 nM for EZH2 but a cellular ICso of 16 nM
for reducing H3K27me3 [4].

e A Strategy for Improvement: Research suggests that modifying the core pyridone structure of EZH2
inhibitors can help. Methylating the pyridone's NH group was explored as a strategy to reduce the
compound's interaction with efflux transporters like P-glycoprotein (P-gp), which can prevent drugs
from entering cells. This modification successfully improved brain penetrance in a related compound,
demonstrating a method to enhance a compound's cellular availability and, potentially, its efficacy [4].

Mechanism of Action and Experimental Workflow
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The following diagrams illustrate how PF-06726304 functions and a generalized workflow for its

experimental evaluation.
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Summary

PF-06726304 is a potent and selective EZH2 inhibitor with strong biochemical binding affinity (Ki = 0.7
nM) and effective cellular activity, though with an expected drop in potency (e.g., 15 nM for H3K27me3
reduction) [1] [2]. A key consideration for your research is that optimizing cellular potency often requires

strategic chemical modifications to improve cell permeability and evade efflux transporters [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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